Cas no 117661-44-6 (Naphtho[1,2-b]furan,7-methoxy-2-nitro-)
117661-44-6 structure
Product Name:Naphtho[1,2-b]furan,7-methoxy-2-nitro-
CAS No:117661-44-6
MF:C13H9NO4
MW:243.214863538742
CID:175044
PubChem ID:147222
Update Time:2025-04-19
Naphtho[1,2-b]furan,7-methoxy-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-b]furan,7-methoxy-2-nitro-
- 7-methoxy-2-nitrobenzo[g][1]benzofuran
- 7-Methoxy-2-nitronaphtho(1,2-b)furan
- Naphtho(1,2-b)furan, 7-methoxy-2-nitro-
- 117661-44-6
- DTXSID60151860
-
- Inchi: 1S/C13H9NO4/c1-17-10-4-5-11-8(6-10)2-3-9-7-12(14(15)16)18-13(9)11/h2-7H,1H3
- InChI Key: LDGAJOJFQNADOZ-UHFFFAOYSA-N
- SMILES: O1C(=CC2=CC=C3C=C(C=CC3=C12)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 243.05317
- Monoisotopic Mass: 243.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 68.2Ų
Experimental Properties
- Density: 1.379
- Boiling Point: 420°Cat760mmHg
- Flash Point: 207.8°C
- Refractive Index: 1.69
- PSA: 65.51
Naphtho[1,2-b]furan,7-methoxy-2-nitro- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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